Cas no 104532-13-0 (9H-Purin-6-amine,9-[1-[[1-[(triphenylmethoxy)methyl]ethenyl]oxy]ethenyl]-)

• Product Name: 9H-Purin-6-amine,9-[1-[[1-[(triphenylmethoxy)methyl]ethenyl]oxy]ethenyl]-
• CAS No: 104532-13-0
• MF: C₁₁H₁₄N₅O₈P
• MW: 375.23132276535
• CID: 142976
• PubChem ID: 5271250
• Update Time: 2025-04-19

9H-Purin-6-amine,9-[1-[[1-[(triphenylmethoxy)methyl]ethenyl]oxy]ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-[1-[[1-[(triphenylmethoxy)methyl]ethenyl]oxy]ethenyl]-
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]formic acid
• DTXSID60146534
• 104532-13-0
• 9H-Purin-6-amine, 9-(5-O-(carboxyhydroxyphosphinyl)-beta-D-ribofuranosyl)-
• 9H-Purin-6-amine, 9-[5-O-(carboxyhydroxyphosphinyl)-.beta.-D-ribofuranosyl]-
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl]formic acid

• Inchi： 1S/C11H14N5O8P/c12-8-5-9(14-2-13-8)16(3-15-5)10-7(18)6(17)4(24-10)1-23-25(21,22)11(19)20/h2-4,6-7,10,17-18H,1H2,(H,19,20)(H,21,22)(H2,12,13,14)/t4-,6-,7-,10-/m1/s1
• InChI Key： FDXVFANZEFUTLY-KQYNXXCUSA-N
• SMILES： P(C(=O)O)(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 375.05812
• Monoisotopic Mass: 375.05799942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 203Ų

Experimental Properties

• PSA: 203.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates